Cas no 2229640-40-6 (3-(1-phenylcyclopentyl)prop-2-enoic acid)

• Product Name: 3-(1-phenylcyclopentyl)prop-2-enoic acid
• CAS No: 2229640-40-6
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6420257
• PubChem ID: 165653600
• Update Time: 2025-06-13

3-(1-phenylcyclopentyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclopentyl)prop-2-enoic acid
• 2229640-40-6
• EN300-1864554

• Inchi： 1S/C14H16O2/c15-13(16)8-11-14(9-4-5-10-14)12-6-2-1-3-7-12/h1-3,6-8,11H,4-5,9-10H2,(H,15,16)/b11-8+
• InChI Key： ICIKTZZPIOTXDO-DHZHZOJOSA-N
• SMILES： OC(/C=C/C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(1-phenylcyclopentyl)prop-2-enoic acid

Comprehensive Analysis of 3-(1-phenylcyclopentyl)prop-2-enoic acid (CAS 2229640-40-6): Properties, Applications, and Industry Trends

The compound 3-(1-phenylcyclopentyl)prop-2-enoic acid (CAS 2229640-40-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This cyclopentyl-based carboxylic acid derivative combines a phenyl-substituted cyclopentane ring with an α,β-unsaturated carboxylic acid moiety, creating a versatile scaffold for chemical modifications. Researchers are particularly interested in its conjugated double bond system, which offers opportunities for Michael additions and other nucleophilic reactions, making it valuable for drug discovery platforms.

Current industry trends show growing demand for cyclopentane derivatives like 3-(1-phenylcyclopentyl)prop-2-enoic acid as building blocks in small molecule therapeutics. The pharmaceutical sector specifically values its potential as a bioisostere for aromatic rings, which can improve metabolic stability while maintaining target binding affinity. Recent patent analyses reveal increasing applications in kinase inhibitor development and GPCR-targeted compounds, aligning with the industry's focus on precision medicine approaches.

Synthetic routes to CAS 2229640-40-6 typically involve Knoevenagel condensation reactions between appropriately substituted cyclopentanones and malonic acid derivatives. Process chemists have developed optimized protocols that achieve high yields while minimizing byproduct formation, addressing the pharmaceutical industry's need for cost-effective synthesis of complex intermediates. The compound's cLogP of approximately 3.2 and moderate aqueous solubility make it particularly interesting for medicinal chemistry optimization programs.

From a materials science perspective, the phenylcyclopentyl prop-enoic acid structure shows promise in polymeric applications. Its ability to participate in both free radical and anionic polymerization processes has led to investigations in specialty coatings and adhesive formulations. The rigid cyclopentyl ring contributes to enhanced thermal stability in resulting polymers, while the carboxylic acid group allows for cross-linking functionality - properties highly valued in advanced material development.

Analytical characterization of 3-(1-phenylcyclopentyl)prop-2-enoic acid reveals distinctive spectral features. The 1H NMR spectrum typically shows characteristic vinyl proton signals between δ 6.5-7.5 ppm, while the 13C NMR displays the conjugated carbonyl carbon around δ 170 ppm. These spectral markers, combined with HPLC purity analysis (typically >98% for pharmaceutical-grade material), provide quality control parameters for industrial applications. Modern LC-MS methods have become essential for detecting trace impurities in commercial batches.

Emerging research explores the compound's potential in sustainable chemistry applications. Its derivatization into biodegradable chelating agents represents an exciting development, particularly for green solvent formulations and eco-friendly corrosion inhibitors. This aligns with growing market demand for environmentally benign chemicals across multiple industries. The compound's balanced lipophilicity also makes it a candidate for green extraction technologies in natural product isolation.

Regulatory considerations for CAS 2229640-40-6 currently classify it as a standard organic compound without special handling requirements in most jurisdictions. However, manufacturers should conduct proper REACH compliance assessments and toxicological profiling for specific applications. The absence of reactive functional groups beyond the carboxylic acid contributes to its favorable safety profile compared to more electrophilic α,β-unsaturated carbonyl compounds.

The commercial landscape for 3-(1-phenylcyclopentyl)prop-2-enoic acid reflects growing specialization. While several fine chemical suppliers offer the compound in research quantities, custom synthesis services have emerged to provide scale-up capabilities for clinical trial materials. Current pricing trends show moderate premiums over simpler carboxylic acid derivatives, justified by the compound's synthetic complexity and multifunctional utility in drug discovery pipelines.

Future directions for this compound class may include development of chiral variants through asymmetric synthesis approaches, potentially unlocking new applications in stereoselective catalysis and enantioselective pharmaceuticals. Computational studies suggest that introduction of substituents on the cyclopentyl ring could significantly modulate the compound's three-dimensional pharmacophore characteristics, offering additional opportunities for structure-activity relationship optimization in medicinal chemistry programs.

In conclusion, 3-(1-phenylcyclopentyl)prop-2-enoic acid (CAS 2229640-40-6) represents a structurally intriguing and functionally versatile compound with expanding applications across multiple scientific disciplines. Its balanced physicochemical properties, synthetic accessibility, and derivatization potential position it as valuable intermediate in both pharmaceutical and material science innovation. As research continues to uncover new applications, this compound will likely maintain its relevance in cutting-edge chemical development for years to come.